![molecular formula C22H20N2O8S B2380890 Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate CAS No. 900008-57-3](/img/structure/B2380890.png)
Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate
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Description
Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate is a useful research compound. Its molecular formula is C22H20N2O8S and its molecular weight is 472.47. The purity is usually 95%.
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Scientific Research Applications
Enzyme Inhibition and Antimicrobial Activity
Ethylated sulfonamides, incorporating 1,4-benzodioxane moiety, demonstrate substantial inhibitory activity against enzymes such as lipoxygenase, acetylcholinesterase, butyrylcholinesterase, and α-glucosidase. Additionally, certain derivatives exhibit notable antibacterial properties against various bacterial strains (Irshad et al., 2016).
Synthesis and Biological Screening
Studies have detailed the synthesis of related compounds and their biological screening, focusing on molecular docking studies to correlate with experimental results. This research provides insights into the chemical properties and potential biological activities of compounds with structural similarities to Ethyl 4-(((2,3-dihydrobenzo[b][1,4]dioxin-6-yl)sulfonyl)oxy)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate (Abbasi et al., 2019).
Anticancer Activity
Ethyl 2-(3-allylthioureido)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate, a related compound, has been used as a building block for the synthesis of new heterocycles, some of which displayed potent anticancer activity against colon HCT-116 human cancer cell line (Abdel-Motaal et al., 2020).
Corrosion Inhibition
Pyranpyrazole derivatives, related to the compound , have been identified as novel corrosion inhibitors for mild steel, useful in industrial pickling processes. Experimental and quantum chemical studies support their efficacy (Dohare et al., 2017).
Synthesis and Characterization
Various studies have described the synthesis and characterization of compounds structurally similar to this compound, highlighting their potential applications in various fields of chemical research (Shekarchi et al., 2003).
properties
IUPAC Name |
ethyl 4-(2,3-dihydro-1,4-benzodioxin-6-ylsulfonyloxy)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H20N2O8S/c1-3-29-22(26)21-19(13-20(25)24(23-21)15-6-4-14(2)5-7-15)32-33(27,28)16-8-9-17-18(12-16)31-11-10-30-17/h4-9,12-13H,3,10-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LHWWULITRPESFB-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C(=O)C=C1OS(=O)(=O)C2=CC3=C(C=C2)OCCO3)C4=CC=C(C=C4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H20N2O8S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
472.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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